Cas no 1019532-05-8 ((2-methylpropyl)1-(5-methylthiophen-2-yl)ethylamine)

• Product Name: (2-methylpropyl)1-(5-methylthiophen-2-yl)ethylamine
• CAS No: 1019532-05-8
• MF: C₁₁H₁₉NS
• MW: 197.340261697769
• CID: 5185666
• PubChem ID: 43190374
• Update Time: 2026-03-05

(2-methylpropyl)1-(5-methylthiophen-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, α,5-dimethyl-N-(2-methylpropyl)-
• (2-methylpropyl)1-(5-methylthiophen-2-yl)ethylamine

• Inchi： 1S/C11H19NS/c1-8(2)7-12-10(4)11-6-5-9(3)13-11/h5-6,8,10,12H,7H2,1-4H3
• InChI Key： GIXBULLTZSRDQZ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)S1)(C)NCC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2-methylpropyl)1-(5-methylthiophen-2-yl)ethylamine

Comprehensive Guide to (2-methylpropyl)1-(5-methylthiophen-2-yl)ethylamine (CAS No. 1019532-05-8)

The compound (2-methylpropyl)1-(5-methylthiophen-2-yl)ethylamine (CAS No. 1019532-05-8) represents an important class of organic molecules with significant potential in various research applications. This comprehensive guide explores its chemical properties, synthesis pathways, potential applications, and current market trends, addressing many frequently asked questions in scientific communities and search engine queries.

Chemically classified as a thiophene derivative, this compound features a unique molecular structure combining a 5-methylthiophene moiety with an ethylamine side chain modified by a 2-methylpropyl group. The presence of both heterocyclic and aliphatic components makes it particularly interesting for pharmaceutical research and material science applications. Recent searches in scientific databases show growing interest in thiophene-based compounds for their electronic properties and potential biological activities.

From a synthetic chemistry perspective, (2-methylpropyl)1-(5-methylthiophen-2-yl)ethylamine can be prepared through several routes, with the most common involving the alkylation of 5-methylthiophen-2-ethylamine with 2-methylpropyl halides. The compound typically appears as a colorless to pale yellow liquid at room temperature, with moderate solubility in common organic solvents but limited solubility in water. These physicochemical properties make it suitable for various formulation applications in research settings.

The potential applications of CAS 1019532-05-8 span multiple scientific disciplines. In medicinal chemistry, its structural features suggest possible interactions with biological targets, particularly those recognizing amine functionalities or aromatic heterocycles. Researchers investigating neuromodulators or receptor ligands frequently search for compounds with this molecular architecture. Additionally, the thiophene ring contributes to potential applications in materials science, where such compounds are explored for their electronic properties in organic semiconductors.

Market analysis indicates steady growth in demand for specialized amine derivatives and thiophene-containing compounds, with 1019532-05-8 being part of this trend. Pharmaceutical and biotechnology companies show particular interest in such building blocks for drug discovery programs. The compound's availability from specialty chemical suppliers has increased in recent years, reflecting its growing importance in research applications.

Quality control aspects of (2-methylpropyl)1-(5-methylthiophen-2-yl)ethylamine typically involve analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. Purity specifications generally exceed 95% for research-grade material, with higher purity grades available for specialized applications. Proper storage conditions recommend protection from light and moisture at controlled temperatures to maintain stability.

Recent scientific literature reveals emerging interest in the photophysical properties of related thiophene-amine hybrids, suggesting potential applications in optoelectronic devices. The compound's molecular structure allows for various modifications, making it a versatile intermediate in synthetic chemistry. Researchers exploring structure-activity relationships or molecular design frequently investigate such compounds for their tunable properties.

Safety considerations for handling 1019532-05-8 follow standard laboratory protocols for amine compounds, including proper ventilation and personal protective equipment. While not classified as hazardous under normal research conditions, appropriate precautions should always be taken when working with any chemical substance. Material Safety Data Sheets (MSDS) provide detailed handling instructions from manufacturers.

The future outlook for (2-methylpropyl)1-(5-methylthiophen-2-yl)ethylamine appears promising, with potential applications continuing to emerge across scientific disciplines. Its combination of amine functionality and heterocyclic aromaticity makes it particularly valuable for researchers developing new materials or bioactive molecules. Ongoing studies may reveal additional applications in areas such as catalysis or supramolecular chemistry.

For researchers seeking alternatives or derivatives, several structurally related compounds exist, including variations in the alkyl chain length or thiophene substitution patterns. These analogs allow for systematic investigation of structure-property relationships in various applications. The compound's relatively straightforward synthesis also makes it accessible for custom modifications in academic and industrial laboratories.

In conclusion, (2-methylpropyl)1-(5-methylthiophen-2-yl)ethylamine (CAS No. 1019532-05-8) represents a valuable chemical entity with diverse potential applications. Its unique structural features combine the advantageous properties of amine compounds and thiophene derivatives, making it relevant to multiple areas of scientific inquiry. As research continues to explore the capabilities of such molecular architectures, this compound will likely maintain its importance in chemical research and development.